Cas no 55847-41-1 (3-Iodo-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-Iodo-1-methyl-1H-1,2,4-triazole
• CAS No: 55847-41-1
• MF: C₃H₄IN₃
• MW: 208.988431930542
• MDL: MFCD23768907
• CID: 4655079
• PubChem ID: 12201374
• Update Time: 2023-08-10

3-Iodo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methyl-1H-1,2,4-triazole
• 3-iodo-1-methyl-1,2,4-triazole
• 3-Iodo-1-methyl-1H-1,2,4-triazole

• MDL： MFCD23768907
• Inchi： 1S/C3H4IN3/c1-7-2-5-3(4)6-7/h2H,1H3
• InChI Key： CAEPGFNWRQDVRV-UHFFFAOYSA-N
• SMILES： IC1N=CN(C)N=1

Computed Properties

• Exact Mass: 208.94499 g/mol
• Monoisotopic Mass: 208.94499 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.7
• Molecular Weight: 208.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides